Cas no 1544250-24-9 (Ethyl 3-butan-2-yl-3-methyl-2-propyloxirane-2-carboxylate)

• Product Name: Ethyl 3-butan-2-yl-3-methyl-2-propyloxirane-2-carboxylate
• CAS No: 1544250-24-9
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 5273567
• Update Time: 2025-07-01

Ethyl 3-butan-2-yl-3-methyl-2-propyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(butan-2-yl)-3-methyl-2-propyloxirane-2-carboxylate
• Ethyl 3-butan-2-yl-3-methyl-2-propyloxirane-2-carboxylate

• Inchi： 1S/C13H24O3/c1-6-9-13(11(14)15-8-3)12(5,16-13)10(4)7-2/h10H,6-9H2,1-5H3
• InChI Key： HGWBOZRGHRMLBC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CCC)C1(C)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 264
• XLogP3: 3.2
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 3-butan-2-yl-3-methyl-2-propyloxirane-2-carboxylate

Ethyl 3-butan-2-yl-3-methyl-2-propyloxirane-2-carboxylate: A Comprehensive Overview

Ethyl 3-butan-2-yl-3-methyl-2-propyloxirane-2-carboxylate, also known by its CAS number 1544250-24-9, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of oxirane derivatives, which are widely studied due to their unique properties and potential applications in various industries. The structure of this compound is characterized by a cyclic ether group (oxirane) and an ester functional group, making it a versatile molecule with diverse reactivity and utility.

The oxirane (or epoxide) ring in Ethyl 3-butan-2-yl-3-methyl-2-propyloxirane-2-carboxylate plays a crucial role in its chemical behavior. Epoxides are known for their ability to undergo ring-opening reactions under acidic or basic conditions, which makes them valuable intermediates in organic synthesis. The presence of the ester group further enhances the compound's reactivity, enabling it to participate in a wide range of reactions such as nucleophilic attacks, transesterifications, and polymerizations.

Recent studies have highlighted the potential of Ethyl 3-butan-2-yl-3-methyl-2-propyloxirane-2-carboxylate as a precursor for the synthesis of advanced materials. For instance, researchers have explored its use in the development of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. The compound's ability to form stable polymer networks through ring-opening polymerization has been demonstrated in several academic journals, underscoring its importance in materials science.

In addition to its role in polymer synthesis, Ethyl 3-butan-2-yl-3-methyl-2-propyloxirane-2-carboxylate has also been investigated for its applications in drug delivery systems. The compound's unique combination of reactivity and biocompatibility makes it an attractive candidate for designing targeted drug delivery vehicles. Recent findings suggest that it can be used as a building block for constructing stimuli-responsive delivery systems, which can release drugs in response to specific environmental cues such as pH or temperature changes.

The synthesis of Ethyl 3-butan-2-yl-3-methyl-2-propyloxirane-2-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the epoxidation of an appropriate alkene followed by esterification to introduce the carboxylic acid derivative. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of industrial applications.

From an environmental standpoint, the biodegradability of Ethyl 3-butan